Cas no 78335-51-0 (1-Pyrenesulfonic acid,hydrazide)
78335-51-0 structure
Product Name:1-Pyrenesulfonic acid,hydrazide
CAS No:78335-51-0
MF:C16H12N2O2S
MW:296.343682289124
CID:572099
PubChem ID:174125
Update Time:2025-04-19
1-Pyrenesulfonic acid,hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenesulfonic acid,hydrazide
- pyrene-1-sulfonohydrazide
- pyrenesulfonylhydrazine
- 1-Pyrenesulfonic acid, hydrazide
- DTXSID70229004
- 78335-51-0
-
- Inchi: 1S/C16H12N2O2S/c17-18-21(19,20)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,18H,17H2
- InChI Key: JLURVMYSVAXMAU-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(NN)(=O)=O
Computed Properties
- Exact Mass: 296.062
- Monoisotopic Mass: 296.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.483
- Boiling Point: 556.8°C at 760 mmHg
- Flash Point: 290.6°C
- Refractive Index: 1.83
1-Pyrenesulfonic acid,hydrazide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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